Cas no 192939-46-1 (Ximelagatran)

• Product Name: Ximelagatran
• CAS No: 192939-46-1
• MF: C₂₄H₃₅N₅O₅
• MW: 473.565205812454
• MDL: MFCD05861056
• CID: 158350
• PubChem ID: 9574101
• Update Time: 2025-06-08

Ximelagatran Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(1R)-1-cyclohexyl-2-[(2S)-2-[[[[4-[(hydroxyamino)iminomethyl]phenyl]methyl]amino]carbonyl]-1-azetidinyl]-2-oxoethyl]-,ethyl ester
• EXANTA
• ethyl 2-[[(1R)-1-cyclohexyl-2-[(2S)-2-[[4-[(Z)-N'-hydroxycarbamimidoyl]phenyl]methylcarbamoyl]azetidin-1-yl]-2-oxoethyl]amino]acetate
• Glycine,N-[(1R)-1-cyclohexyl-2-[(2S)-2-[[[[4-[(hydroxyamino)iminomethyl]phenyl]methyl]amino]ca...
• Glycine,N-[(1R)-1-cyclohexyl-2-[(2S)-2-[[[[4-[(hydroxyamino)iminomethyl]phenyl]methyl]amino]carbonyl]-1-azetidinyl]-2-oxoethy
• Ximelagatran
• Ximelagatran​
• [14C]-Ximelagatran
• [3H]-Ximelagatran
• Exanta (TN)
• Exarta
• H 376
• USAN
• ximelagatra
• Ximelagatran [USAN:INN]
• N-[(1R)-1-Cyclohexyl-2-[(2S)-2-[[[[4-[(hydroxyamino)iminomethyl]phenyl]methyl]amino]carbonyl]-1-azetidinyl]-2-oxoethyl]-glycine ethyl ester
• N-[(1R)-1-Cyclohexyl-2-[(2S)-2-[[[[4-[(hydroxyamino)iminomethyl]phenyl]methyl]amino]carbonyl]-1-azetidinyl]-2-oxoethyl]glycine ethyl ester
• XIMELEGATRAN
• Exanta (XiMelagatran)
• Ethyl 2-[[(1R)-1-Cyclohexyl-2-[(2S)-2-[[4-(N'-Hydroxycarbamimidoyl)Phenyl]Methylcarbamoyl]Azetidin-1-Yl]-2-Oxoethyl]Amino]Acetate Ximelagatran
• Ethyl 2-[[(1R)-1-Cyclohexyl-2-[(2S)-2-[[4-(N'-Hydroxycarbamimidoyl)Phenyl]Methylcarbamoyl]Azetidin-1-Yl]-2-Oxoethyl]Amino]Acetate Ethyl 2-[[(1R)-1-Cyclohexyl-2-[(2S)-2-[[4-(N'-Hydroxycarbamimidoyl)Phenyl]Methylcarbamoyl]Azetidin-1-Yl]-2-Oxo-Ethyl
• Exanta (proposed)
• NS00004027
• ximelagatran (oxime form)
• ethyl ((R)-1-cyclohexyl-2-((S)-2-((4-((Z)-N'-hydroxycarbamimidoyl)benzyl)carbamoyl)azetidin-1-yl)-2-oxoethyl)glycinate
• H 376-95
• xi-melagatran
• DTXCID5029001
• Glycine, N-((1R)-1-cyclohexyl-2-((2S)-2-((((4-((hydroxyamino)iminomethyl)phenyl)methyl)amino)carbonyl)-1-azetidinyl)-2-oxoethyl)-, ester ester
• HY-10787
• SCHEMBL8039753
• UNII-49HFB70472
• 1243838-77-8
• DTXSID5049075
• SCHEMBL4846
• D01981
• J-012490
• Glycine, N-((1)1-cyclohexyl-2-((2)-((((4-(amino(hydroxyimino)methyl)phenyl)methyl)amino)carbonyl)-1-azetidinyl)2-oxoethyl)-ethyl ester
• CHEBI:136702
• 192939-46-1
• Ximelagatran (JAN/USAN/INN)
• ethyl 2-{[(1R)-1-cyclohexyl-2-[(2S)-2-({[4-(N-hydroxycarbamimidoyl)phenyl]methyl}carbamoyl)azetidin-1-yl]-2-oxoethyl]amino}acetate
• Glycine, N-((1)1-cyclohexyl-2-((2)-((((4-(amino(hydroxyimino)methyl)phenyl)methyl)amino)carbonyl)-1-azetidinyl)2-oxoethyl)-, ethyl ester
• ethyl 2-{[(1R)-1-cyclohexyl-2-[(2S)-2-[({4-[(Z)-N'-hydroxycarbamimidoyl]phenyl}methyl)carbamoyl]azetidin-1-yl]-2-oxoethyl]amino}acetate
• CAS-192939-46-1
• Glycine, N-((1R)-1-cyclohexyl-2-((2S)-2-((((4-(hydroxyamino)iminomethyl)phenyl)methyl)amino)carbonyl)-1-azetidinyl)-2-oxoethyl)-, ethyl ester
• ethyl ({(1R)-1-cyclohexyl-2-[(2S)-2-({[4-(N-hydroxycarbamimidoyl)phenyl]methyl}carbamoyl)azetidin-1-yl]-2-oxoethyl}amino)acetate
• AKOS040742831
• H 376/95
• 49HFB70472
• H 37695
• ethyl N-{(1R)-1-cyclohexyl-2-[(2S)-2-{[4-(N'-hydroxycarbamimidoyl)benzyl]carbamoyl}azetidin-1-yl]-2-oxoethyl}glycinate
• H-376/95
• NCGC00183598-01
• Tox21_113633
• MS-28784
• SCHEMBL4845
• DB04898
• CS-0002822
• H 376 95
• Ethyl (((1R)-1-cyclohexyl-2-((2S)-2-((4-(hydroxycarbamimidoyl)benzyl)carbamoyl)azetidin-1-yl-2-oxoethyl)amino)acetate
• EN300-22104206
• ximelagatran (hydroxylamine form)
• ximelagatranum
• A880297
• NCGC00183598-02
• glycine, N-((1R)1-cyclohexyl-2-((2S)-((((4-(amino(hydroxyimino)methyl)phenyl)methyl)amino)carbonyl)-1-azetidinyl)2-oxoethyl)-ethyl ester
• ethyl 2-[[(1R)-1-cyclohexyl-2- [(2S)-2-[[4-(N'-hydroxycarbamimidoyl) phenyl]methylcarbamoyl]azetidin-1-yl]- 2-oxo-ethyl]amino]acetate
• EXANTA/XIMELEGATRAN
• Glycine, N-[(1R)-1-cyclohexyl-2-[(2S)-2-[[[[4-[(hydroxyaMino)iMinoMethyl]phenyl]Methyl]aMino]carbonyl]-1-azetidinyl]-2-oxoethyl]-, ethyl ester

• MDL： MFCD05861056
• Inchi： 1S/C24H35N5O5/c1-2-34-20(30)15-26-21(17-6-4-3-5-7-17)24(32)29-13-12-19(29)23(31)27-14-16-8-10-18(11-9-16)22(25)28-33/h8-11,17,19,21,26,33H,2-7,12-15H2,1H3,(H2,25,28)(H,27,31)/t19-,21+/m0/s1
• InChI Key： ZXIBCJHYVWYIKI-PZJWPPBQSA-N
• SMILES： O=C([C@@H](C1CCCCC1)NCC(=O)OCC)N1CC[C@H]1C(NCC1C=CC(/C(=N/O)/N)=CC=1)=O

Computed Properties

• Exact Mass: 473.26400
• Monoisotopic Mass: 473.26381923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65-68?C
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• PSA: 143.85000
• LogP: 2.51980

Ximelagatran Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Ximelagatran

Recent Advances in Ximelagatran (192939-46-1) Research: A Comprehensive Review

Ximelagatran, a direct thrombin inhibitor with the chemical identifier 192939-46-1, has been a subject of significant interest in the field of anticoagulant therapy. Despite its withdrawal from the market due to hepatotoxicity concerns, recent studies have revisited its pharmacological properties and potential applications. This research brief aims to synthesize the latest findings on Ximelagatran, focusing on its mechanism of action, clinical efficacy, and ongoing investigations into its safety profile.

Recent studies have highlighted the unique pharmacokinetic and pharmacodynamic properties of Ximelagatran. Unlike traditional anticoagulants such as warfarin, Ximelagatran exhibits a predictable dose-response relationship and does not require routine coagulation monitoring. Research has demonstrated its efficacy in preventing venous thromboembolism (VTE) in patients undergoing orthopedic surgery, with comparable outcomes to low-molecular-weight heparins (LMWHs).

One of the most notable advancements in Ximelagatran research is the exploration of its hepatotoxic potential. A 2023 study published in the Journal of Thrombosis and Haemostasis utilized advanced in vitro models to investigate the mechanisms underlying Ximelagatran-induced liver injury. The findings suggested that mitochondrial dysfunction and oxidative stress play critical roles, paving the way for potential strategies to mitigate these adverse effects.

Additionally, recent clinical trials have evaluated the use of Ximelagatran in specific patient populations. For instance, a multicenter study conducted in Europe assessed its efficacy in atrial fibrillation patients with renal impairment. The results indicated that Ximelagatran maintained its anticoagulant effect without significant accumulation, suggesting its potential utility in this high-risk group.

In conclusion, while Ximelagatran (192939-46-1) remains a controversial agent due to its safety profile, ongoing research continues to uncover valuable insights into its therapeutic potential. Future studies should focus on optimizing its use in targeted patient populations and developing strategies to minimize hepatotoxicity. These efforts could potentially revive interest in Ximelagatran as a viable alternative to current anticoagulant therapies.